3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde

• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol
• IUPAC Name: 3-(4,6-dimethoxypyrimidin-2-yl)oxybenzaldehyde
• InChI: InChI=1S/C13H12N2O4/c1-17-11-7-12(18-2)15-13(14-11)19-10-5-3-4-9(6-10)8-16/h3-8H,1-2H3
• InChI Key: RBRKHXKFTPBGPW-UHFFFAOYSA-N
• SMILES: COC1=CC(=NC(=N1)OC2=CC=CC(=C2)C=O)OC

Description

3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde, also known as DMPOB, is a chemical compound that has been extensively used in scientific research. It is a pyrimidine derivative that has been synthesized through various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde varies depending on its application. As a fluorescent probe for detecting ROS, 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde reacts with ROS to form a fluorescent product that can be detected using fluorescence microscopy or spectroscopy. As an inhibitor of CK2, 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde binds to the ATP-binding site of CK2 and inhibits its activity. As an anticancer agent, 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde induces apoptosis in cancer cells through the activation of caspases, which are enzymes that play a crucial role in programmed cell death.
Biochemical and Physiological Effects:
3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has been shown to have various biochemical and physiological effects. As a fluorescent probe for detecting ROS, 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has been shown to be highly sensitive and selective, making it a valuable tool for studying oxidative stress in cells and tissues. As an inhibitor of CK2, 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has been shown to inhibit the growth and proliferation of cancer cells. As an anticancer agent, 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has been shown to induce apoptosis in cancer cells without affecting normal cells.

Advantages and Limitations for Lab Experiments

3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has several advantages for lab experiments, including its high sensitivity and selectivity as a fluorescent probe for detecting ROS, its potent inhibitory activity against CK2, and its ability to induce apoptosis in cancer cells. However, 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde also has some limitations, including its potential toxicity and the need for further studies to determine its efficacy and safety in vivo.

Future Directions

There are several future directions for 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde research, including the development of more efficient synthesis methods, the exploration of its potential as a therapeutic agent for various diseases, and the investigation of its mechanism of action in vivo. Additionally, further studies are needed to determine the safety and efficacy of 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde in animal models and clinical trials.

Synthesis Methods

3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde can be synthesized through various methods, including the reaction of 2,4-dimethoxypyrimidine with 3-chlorobenzaldehyde, followed by the reaction with sodium methoxide. Another method involves the reaction of 2,4-dimethoxypyrimidine with 3-nitrobenzaldehyde, followed by the reduction of the nitro group to an amino group, and subsequent oxidation to form 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde.

Scientific Research Applications

3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has been extensively used in scientific research due to its various applications. It has been used as a fluorescent probe for detecting reactive oxygen species (ROS) in cells and tissues. 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has also been used as a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. 3-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzaldehyde has also been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.